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Chemical Profile of N,N'-Dimethyloxamide

The table below summarizes the key identifiers and physical properties of N,N'-Dimethyloxamide, which

are essential for handling and planning experiments.

Property Value

CAS Number 615-35-0 [1]

Molecular Formula C₄H₈N₂O₂ [2] [1]

Molecular Weight 116.12 g/mol [2] [1]

Melting Point 209–210 °C (literature) [3]; 215–217 °C (commercial source) [1]

SMILES CNC(=O)C(=O)NC [1]

Appearance Needles or hexagonal leaflets from water [3]

Solubility Very soluble in hot water, soluble in alcohol [3]

Density 1.28–1.31 g/cm³ [3]
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Synthesis and Nitration Protocols

Here is a detailed experimental methodology for synthesizing and reacting N,N'-Dimethyloxamide,

compiled from historical and technical sources.

Synthesis of N,N'-Dimethyloxamide

This protocol is adapted from historical literature and forum discussions [3].

Objective: To prepare N,N'-Dimethyloxamide from an oxalic acid ester and methylamine.
Reaction: (COOR)₂ + 2 CH₃NH₂ → (CONHCH₃)₂ + 2 ROH (where R is an ethyl or methyl group) [3].

Procedure:
Add ethyl oxalate to a strong, cooled aqueous solution of methylamine. Methylamine is typically

used as a concentrated aqueous solution, often prepared by free-basing its hydrochloride salt
[3].

The product, N,N'-Dimethyloxamide, will precipitate from the solution.
Collect the solid by filtration.

Wash the precipitate sequentially with dilute acetic acid and then with alcohol [3].
Recrystallize the crude product from hot water to obtain needles or hexagonal leaflets [3].

The workflow below summarizes the synthesis and subsequent nitration reaction.
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Nitration to Dinitrodimethyloxamide (MNO)

This protocol is adapted from a 2002 forum post citing a 1946 US Patent [3]. Note: This is a specialized,

hazardous reaction.

Objective: To nitrate N,N'-Dimethyloxamide using an anhydrous nitration process.
Reaction: (CONHCH₃)₂ + 2 N₂O₅ → (CON(NO₂)CH₃)₂ + other products.

Materials:
N,N'-Dimethyloxamide
Dinitrogen pentoxide (N₂O₅)
Carbon tetrachloride (CCl₄)

Phosphorus pentoxide (P₂O₅)
Procedure:
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Prepare a nitrating solution by dissolving 10.3 grams of N₂O₅ in 100 ml of CCl₄ in the presence

of 3 grams of P₂O₅.
Add 2 grams of dimethyloxamide to this solution. The temperature is expected to rise by 15–

30°C.
Maintain the reaction mixture for 20–45 minutes.

Filter the clear solution to remove spent P₂O₅ and phosphoric acid.
Recover the residual N₂O₅ and distill out CCl₄ under vacuum.

The residue is crude dinitrodimethyloxamide (MNO) [3].

Application in Energetic Materials

The primary application found for a derivative of N,N'-Dimethyloxamide is in the field of energetic

materials, not pharmaceuticals:

Eutectic Explosive: A 70:30 mixture by weight of PETN (pentaerythritol tetranitrate) and
dinitrodimethyloxamide (MNO) forms a eutectic mixture that melts at 100°C and can be cast as a

homogeneous liquid. This cast material was reported to have a detonation velocity of 8500 m/s [3].

Analysis and Limitations of Available Data

The search results are insufficient for creating detailed application notes for drug development.

Limited Scope: The data primarily covers basic properties, synthesis, and an application in
explosives. No information was found on its use in medicinal chemistry or as a building block in drug

development.
Outdated and Informal Sources: The most detailed reaction protocols come from a 2002 online

forum [3] citing much older patents, which may not reflect modern safety or optimization standards.
Lack of Condensation Reactions: The core request for "condensation reactions with N,N'-
Dimethyloxamide" remains unaddressed. It is unclear if it acts as a reactant in such transformations.

Recommendations for Further Research

To obtain the information you need, consider these avenues:

Search Specialized Databases: Use platforms like SciFinder, Reaxys, or PubMed to search for

"N,N'-Dimethyloxamide" specifically in reaction databases. These are more likely to contain
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information on its use in condensation reactions.

Broaden Search Terms: Explore related chemistry using terms like "oxamide derivatives," "N-
methyloxamide," or search for its use as a ligand in coordination chemistry, which is hinted at in one

search result [4].
Consult Recent Literature: Focus on journal articles from the last decade, as the most relevant

information found here is over 20 years old.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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